Cas no 88899-62-1 (3,10-Perylenedione,1,2,12a,12b-tetrahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)-)

3,10-Perylenedione,1,2,12a,12b-tetrahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)- structure
88899-62-1 structure
Product Name:3,10-Perylenedione,1,2,12a,12b-tetrahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)-
CAS No:88899-62-1
MF:C20H14O6
MW:350.321566104889
CID:725888
PubChem ID:125848
Update Time:2024-03-01

3,10-Perylenedione,1,2,12a,12b-tetrahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)- Chemical and Physical Properties

Names and Identifiers

    • 3,10-Perylenedione,1,2,12a,12b-tetrahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)-
    • (1S,12aR,12bS)-1,4,9,12a-tetrahydroxy-2,12b-dihydro-1H-perylene-3,10-dione
    • ALTERPERYLENOL
    • 3,10-Perylenedione,1,2,12a,12b-tetrahydro-1,4,9,12a-tetrahydroxy-,(1alpha,12abeta,12balpha)-(+)
    • Alteichin
    • AmbotzLS-1094
    • (1S)-1,2,12a,12bβ-Tetrahydro-1β,4,9,12aα-tetrahydroxy-3,10-perylenedione
    • C10295
    • 3,10-Perylenedione, 1,2,12a,12b-tetrahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)-
    • AKOS030213167
    • AC1L2PAW
    • (+)-Alterperylenol
    • 3,10-Perylenedione, 1,2,12a,12b-tetrahydro-1,4,9,12a-tetrahydroxy-, (1alpha,12abeta,12balpha)-(+)-
    • Q27105736
    • CHEBI:2614
    • Alterperylnol
    • 88899-62-1
    • 3,10-PERYLENEDIONE, 1,2,12A,12B-TETRAHYDRO-1,4,9,12A-TETRAHYDROXY-, (1S-(1.ALPHA.,12A.BETA.,12B.ALPHA.))-
    • BDBM50595715
    • SCHEMBL22837287
    • DTXSID10237401
    • GRK18WHV7F
    • UNII-GRK18WHV7F
    • CHEMBL4452280
    • Inchi： 1S/C20H14O6/c21-10-3-1-8-9-2-4-11(22)17-12(23)5-6-20(26,18(9)17)19-14(25)7-13(24)16(10)15(8)19/h1-6,14,19,21-22,25-26H,7H2/t14-,19+,20-/m0/s1
    • InChI Key： MTOHOIPTYJIUCH-KPOBHBOGSA-N
    • SMILES： [C@@H]1(O)[C@]2([H])C3C(C4=C5C(C(=O)C=C[C@]52O)=C(O)C=C4)=CC=C(O)C=3C(=O)C1

Computed Properties

  • Exact Mass: 350.07900
  • Monoisotopic Mass: 350.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 688
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • Density: 1.740±0.06 g/cm3(Predicted)
  • Boiling Point: 699.0±55.0 °C(Predicted)
  • PSA: 115.06000
  • LogP: 1.74940
  • pka: 6.90±0.60(Predicted)

3,10-Perylenedione,1,2,12a,12b-tetrahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)- Customs Data

  • HS CODE：29419000

3,10-Perylenedione,1,2,12a,12b-tetrahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)- Related Literature

Related Categories

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